![molecular formula C8H10O3 B1367087 2-(Hydroxymethyl)-5-methoxyphenol CAS No. 59648-29-2](/img/structure/B1367087.png)
2-(Hydroxymethyl)-5-methoxyphenol
Overview
Description
2-(Hydroxymethyl)-5-methoxyphenol, commonly known as guaiacol, is a naturally occurring organic compound with a phenolic structure. It is widely used in the chemical industry as a precursor for the synthesis of various pharmaceuticals, fragrances, and flavors. Guaiacol is also known for its medicinal properties and has been extensively studied for its potential therapeutic applications.
Scientific Research Applications
Pharmacology: Drug Modification
Hydroxymethylation is a chemical reaction that introduces a hydroxymethyl group into a compound, which can lead to changes in physical-chemical properties and offer therapeutic advantages . 2-(Hydroxymethyl)-5-methoxyphenol could be used to modify drugs, enhancing their interaction with biological targets or increasing water solubility of poorly soluble drugs.
Medicinal Chemistry: Synthesis of Therapeutic Agents
The hydroxymethyl group in 2-(Hydroxymethyl)-5-methoxyphenol can act as an intermediary in the synthesis of other therapeutic agents. It can be employed to create more active compounds than the parent drug, potentially leading to the development of new medications .
Mechanism of Action
Target of Action
The primary target of 2-(Hydroxymethyl)-5-methoxyphenol is the enzyme Serine Hydroxymethyl Transferase (SHMT) . SHMT plays a crucial role in the conversion of serine to glycine, a process that is vital for cell proliferation .
Mode of Action
The interaction of 2-(Hydroxymethyl)-5-methoxyphenol with its target, SHMT, results in a decrease in the protein abundance and activity of SHMT in a time- and dosage-dependent manner . This interaction competes with phenyl-serine at the binding sites, decreasing the enzymatic activity of SHMT .
Biochemical Pathways
The compound affects the serine metabolism pathway, specifically the conversion of serine to glycine . This process is crucial for the production of one-carbon units that are indispensable for cell growth and regulation of the redox and epigenetic states of cells .
Pharmacokinetics
The adme (absorption, distribution, metabolism, and excretion) properties of similar compounds suggest that it may be well-absorbed and distributed throughout the body, metabolized primarily in the liver, and excreted via the kidneys .
Result of Action
The action of 2-(Hydroxymethyl)-5-methoxyphenol on SHMT leads to a decrease in the conversion of serine to glycine . This could potentially affect cell proliferation and the regulation of redox and epigenetic states of cells .
properties
IUPAC Name |
2-(hydroxymethyl)-5-methoxyphenol | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H10O3/c1-11-7-3-2-6(5-9)8(10)4-7/h2-4,9-10H,5H2,1H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
QDYWMYBLRQKGHB-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC(=C(C=C1)CO)O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H10O3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID80500179 | |
Record name | 2-(Hydroxymethyl)-5-methoxyphenol | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID80500179 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
154.16 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
59648-29-2 | |
Record name | 2-(Hydroxymethyl)-5-methoxyphenol | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID80500179 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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